Cas no 331712-05-1 (1-(4-methylbenzenesulfonyl)-N-(naphthalen-1-yl)piperidine-3-carboxamide)

• Product Name: 1-(4-methylbenzenesulfonyl)-N-(naphthalen-1-yl)piperidine-3-carboxamide
• CAS No: 331712-05-1
• MF: C₂₃H₂₄N₂O₃S
• MW: 408.513264656067
• CID: 6024883
• PubChem ID: 3151850
• Update Time: 2025-10-29

1-(4-methylbenzenesulfonyl)-N-(naphthalen-1-yl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylbenzenesulfonyl)-N-(naphthalen-1-yl)piperidine-3-carboxamide
• N-(naphthalen-1-yl)-1-tosylpiperidine-3-carboxamide
• 3-Piperidinecarboxamide, 1-[(4-methylphenyl)sulfonyl]-N-1-naphthalenyl-
• 1-(4-methylphenyl)sulfonyl-N-naphthalen-1-ylpiperidine-3-carboxamide
• SR-01000420252
• Oprea1_232336
• 331712-05-1
• AKOS000663594
• F0306-0009
• SR-01000420252-1
• AKOS016293993
• Oprea1_740260
• Z57001563

• Inchi： 1S/C23H24N2O3S/c1-17-11-13-20(14-12-17)29(27,28)25-15-5-8-19(16-25)23(26)24-22-10-4-7-18-6-2-3-9-21(18)22/h2-4,6-7,9-14,19H,5,8,15-16H2,1H3,(H,24,26)
• InChI Key： COJBHRXUMJWCLK-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)CCCC(C(NC2=C3C(C=CC=C3)=CC=C2)=O)C1

Computed Properties

• Exact Mass: 408.15076381g/mol
• Monoisotopic Mass: 408.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.301±0.06 g/cm3(Predicted)
• pka: 14.27±0.20(Predicted)

Additional information on 1-(4-methylbenzenesulfonyl)-N-(naphthalen-1-yl)piperidine-3-carboxamide

Compound CAS No 331712-05-1: 1-(4-methylbenzenesulfonyl)-N-(naphthalen-1-yl)piperidine-3-carboxamide

The compound with CAS No 331712-05-1, known as 1-(4-methylbenzenesulfonyl)-N-(naphthalen-1-yl)piperidine-3-carboxamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a piperidine ring, a naphthyl group, and a sulfonyl moiety. The combination of these structural elements contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications. The presence of the naphthyl group in this compound adds to its aromaticity and enhances its ability to interact with biological targets. Moreover, the sulfonyl group is known to improve the stability and solubility of the molecule, making it more suitable for pharmaceutical use.

The synthesis of 1-(4-methylbenzenesulfonyl)-N-(naphthalen-1-yl)piperidine-3-carboxamide involves a series of well-defined chemical reactions, including nucleophilic substitution and condensation processes. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability for further studies. The use of advanced analytical techniques such as NMR and mass spectrometry has been instrumental in confirming the compound's structure and purity.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a versatile building block in organic synthesis has made it valuable in the construction of more complex molecules. Additionally, its potential as an intermediate in drug development has been explored, particularly in the context of targeting specific enzymes or receptors involved in various diseases.

Recent advancements in computational chemistry have allowed for a deeper understanding of the molecular interactions involving this compound. Molecular docking studies have revealed its potential to bind to certain protein targets with high affinity, suggesting its role in inhibiting or modulating their activity. These findings have opened new avenues for research into its therapeutic potential.

The environmental impact and safety profile of this compound are also critical considerations. Studies have shown that it exhibits low toxicity levels under controlled conditions, making it suitable for use in laboratory settings. However, further research is needed to fully assess its long-term environmental effects and ensure safe handling practices.

In conclusion, CAS No 331712-05-1 represents a significant advancement in organic chemistry, offering a versatile platform for further exploration and application. Its unique structure and promising properties make it a valuable asset in both academic research and industrial development.